(E)-N-(5-(3-(3,4-dimethoxyphenyl)acryloyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[5-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]oxolane-2-carboxamide
• InChI: InChI=1S/C22H25N3O5S/c1-28-16-7-5-14(12-18(16)29-2)6-8-20(26)25-10-9-15-19(13-25)31-22(23-15)24-21(27)17-4-3-11-30-17/h5-8,12,17H,3-4,9-11,13H2,1-2H3,(H,23,24,27)/b8-6+
• InChI Key: GIKCSIFVXGAPLF-SOFGYWHQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4CCCO4)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4CCCO4)OC
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

(E)-N-(5-(3-(3,4-dimethoxyphenyl)acryloyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Heterocyclic compounds, including those with pyridine, thiazole, and pyrimidine moieties, have been widely studied for their anti-inflammatory, antitumor, and antimicrobial activities. For instance, a study by Amr et al. (2007) involved the synthesis of pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents using citrazinic acid as a starting material, demonstrating the relevance of such structures in developing pharmacological agents (Amr, Sabry, & Abdulla, 2007). Similarly, heterocyclic compounds have been synthesized for their antitumor and antioxidant activities, indicating the potential for these structures in medicinal chemistry applications (Bialy & Gouda, 2011).

Advanced Material Applications

Heterocyclic compounds containing selenium, for example, have been synthesized and applied in dyeing polyester fibers, showcasing their high efficiency based on in vitro screening for antioxidant activity, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015). This indicates the potential of such complex molecules in the development of functional materials with specific biological activities.

Mechanistic and Computational Studies

Compounds with complex heterocyclic structures are also subjects of computational studies to understand their chemical properties, reaction mechanisms, and potential applications in various fields, including materials science and pharmacology. For example, Singh, Rawat, and Sahu (2014) conducted a synthesis, characterization, and computational study on a pyrrole chalcone derivative, providing insights into its potential applications through molecular electrostatic potential surface, natural bond orbital interactions, and vibrational analysis (Singh, Rawat, & Sahu, 2014).